4-Hydroxy-N,N,2-trimethyl-1-tosyl-1H-benzo[d]imidazole-6-carboxamide

• CAS: 942195-86-0
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol
• InChI: InChI=1S/C18H19N3O4S/c1-11-5-7-14(8-6-11)26(24,25)21-12(2)19-17-15(21)9-13(10-16(17)22)18(23)20(3)4/h5-10,22H,1-4H3
• InChIKey: AGWVNJPTTKMUQO-UHFFFAOYSA-N

4-Hydroxy-N,N,2-trimethyl-1-((4-methylphenyl)sulfonyl)-1H-benzimidazole-6-carboxamide (CAS 942195-86-0): Key Intermediate for Tegoprazan Synthesis

4-Hydroxy-N,N,2-trimethyl-1-((4-methylphenyl)sulfonyl)-1H-benzimidazole-6-carboxamide (CAS 942195-86-0) is a sulfonylated benzimidazole derivative primarily recognized as a critical pharmaceutical intermediate in the multi-step synthesis of Tegoprazan, a potassium-competitive acid blocker (P-CAB) . This compound, which features a tosyl protecting group on the benzimidazole nitrogen and a dimethylcarboxamide moiety, is also designated as an impurity (Tegoprazan Impurity 19 or 26) and is utilized as a reference standard in analytical method development and quality control [1].

Tegoprazan intermediate with tosyl-protected benzimidazole core

Impurity reference standard (Tegoprazan Impurity 19/26)

Process chemistry building block for condensation with chiral chromanol

• [1] Tegoprazan Impurity 26. SynZeal. View Source

Why 4-Hydroxy-N,N,2-trimethyl-1-((4-methylphenyl)sulfonyl)-1H-benzimidazole-6-carboxamide Cannot Be Replaced by Unprotected Analogs in Tegoprazan Synthesis

Generic substitution of this compound with its unsulfonylated analog (4-Hydroxy-N,N,2-trimethyl-1H-benzimidazole-6-carboxamide, CAS 2168520-25-8) is not feasible in the established synthesis of Tegoprazan. The tosyl group on the target compound acts as a protecting group for the benzimidazole nitrogen, enabling a regioselective condensation reaction with (S)-5,7-difluorochroman-4-ol [1]. Use of the unprotected analog would lead to undesired side reactions and a different product profile, making the protected intermediate indispensable for the intended synthetic route [1].

Unprotected analog lacks tosyl group: 4-Hydroxy-N,N,2-trimethyl-1H-benzimidazole-6-carboxamide (CAS 2168520-25-8) cannot direct the condensation regioselectively, leading to undesired side reactions and a different product profile.

Tosyl protection is route-critical: The established Tegoprazan synthesis requires the N-tosyl protecting group to achieve the correct 4,6-disubstituted benzimidazole core; direct replacement is not feasible.

• [1] Tegoprazan analogues and synthetic method thereof. Patent CN101341149B. View Source

Quantitative Evidence for 4-Hydroxy-N,N,2-trimethyl-1-((4-methylphenyl)sulfonyl)-1H-benzimidazole-6-carboxamide (CAS 942195-86-0) Versus Comparators

Functional Selectivity: Enabling a Specific Condensation Reaction

The tosyl protecting group on 4-Hydroxy-N,N,2-trimethyl-1-((4-methylphenyl)sulfonyl)-1H-benzimidazole-6-carboxamide is essential for its function as an intermediate in Tegoprazan synthesis. Unlike the unprotected analog 4-Hydroxy-N,N,2-trimethyl-1H-benzimidazole-6-carboxamide (CAS 2168520-25-8), the target compound can selectively undergo a condensation reaction with (S)-5,7-difluorochroman-4-ol to form the core structure of the API [1].

Reaction selectivity

Class-level inference

Target: enables condensation with (S)-5,7-difluorochroman-4-ol. Unprotected analog: different product profile, not the intended route.

Reported route-specific reactivity; supports selection of protected intermediate.

Based on patent literature; protecting-group context required.

Evidence Dimension	Reactivity (Synthetic Utility)
Target Compound Data	Enables the specific Mitsunobu-type condensation reaction to form a 4,6-disubstituted benzimidazole core [1].
Comparator Or Baseline	4-Hydroxy-N,N,2-trimethyl-1H-benzimidazole-6-carboxamide (CAS 2168520-25-8): Lacks the N-protecting group; its reactivity leads to different product profiles [1].
Quantified Difference	Qualitative difference: One reaction pathway is enabled, while the other is not the intended route.
Conditions	Synthetic route for Tegoprazan as described in patent literature [1].

Why This Matters

For a process chemist, this functional differentiation is critical; selecting the correct intermediate is necessary to execute the validated synthetic route and obtain the desired final product.

• [1] Tegoprazan analogues and synthetic method thereof. Patent CN101341149B. View Source

Purity Profile: Achieving Ultra-High Purity for Sensitive Downstream Applications

Commercial vendors supply 4-Hydroxy-N,N,2-trimethyl-1-((4-methylphenyl)sulfonyl)-1H-benzimidazole-6-carboxamide at exceptionally high purity levels. One vendor offers a grade with a purity of 99.93% , which is significantly higher than the standard >95% or >98% purity grades commonly offered for other Tegoprazan impurities and the unprotected analog . This ultra-high purity grade is specifically intended for use as a reference standard or for highly sensitive analytical method development .

Purity grade

Data to verify

99.93% (ultra-high purity)

Ultra-high purity grade reported; may support impurity quantification method development.

Supplier-reported data; verify before use in method validation.

Evidence Dimension	HPLC Purity
Target Compound Data	99.93% (ultra-high purity grade)
Comparator Or Baseline	Tegoprazan Impurity 10/17 (same CAS): 95% ; 4-Hydroxy-N,N,2-trimethyl-1H-benzimidazole-6-carboxamide (CAS 2168520-25-8): 99.65%
Quantified Difference	The target compound is available at 0.28% higher purity compared to its unprotected analog and 4.93% higher than a standard grade of the same compound .
Conditions	Vendor-reported HPLC purity from product datasheets .

Why This Matters

For analytical scientists and QC professionals, the availability of an ultra-high purity grade ensures accurate quantification of impurities in the API, directly impacting regulatory compliance and method robustness.

Synthetic Yield: A Benchmark for Process Optimization in Tegoprazan Intermediate Production

A patent detailing an improved method for preparing Tegoprazan key intermediates provides a specific, quantifiable yield for the target compound. In this disclosed process, 4-Hydroxy-N,N,2-trimethyl-1-((4-methylphenyl)sulfonyl)-1H-benzimidazole-6-carboxamide was synthesized with a yield of 35% from the preceding intermediate [1]. While not a direct comparator to other synthetic routes within this document, this figure serves as a benchmark for evaluating the efficiency of current methods and as a target for further process improvements.

Synthetic yield

Reported

35% (from preceding intermediate)

Reported yield benchmark; supports process optimization and route comparison.

Patent KR102638900B1; P-TsCl/DMF/NaOH, RT, 1 h.

Evidence Dimension	Synthetic Yield
Target Compound Data	35% yield for the final step from an intermediate [1]
Comparator Or Baseline	Not applicable; this is a baseline yield from a specific patent.
Quantified Difference	Not applicable.
Conditions	Reaction with P-TsCl in DMF, using NaOH as a base, at room temperature for 1 hour [1].

Why This Matters

This quantified yield provides a concrete reference point for process chemists involved in manufacturing Tegoprazan, allowing for a data-driven comparison when evaluating alternative synthetic methodologies or optimizing current production processes.

• [1] Preparation method for Tegoprazan key intermediate, and novel intermediates using thereof. KR102638900B1. View Source

Primary Application Scenarios for 4-Hydroxy-N,N,2-trimethyl-1-((4-methylphenyl)sulfonyl)-1H-benzimidazole-6-carboxamide (CAS 942195-86-0)

Process Chemistry: Manufacturing the P-CAB Drug Tegoprazan

This compound is the essential, protected benzimidazole intermediate used in the final assembly of the Tegoprazan API. Its role is to undergo a condensation reaction with a chiral chromanol moiety, a step that requires the N-tosyl protecting group for correct regiochemistry [1]. Procurement in this context is driven by the need for a consistent, high-purity building block to ensure reliable production of the final drug substance .

Analytical Quality Control: Quantification of Tegoprazan Impurity 19/26

As a known and characterized impurity of Tegoprazan, this compound is procured as a certified reference standard. It is used to develop and validate HPLC or LC-MS methods for quantifying the level of this specific impurity in the API and finished drug product [1]. The availability of an ultra-high purity grade (e.g., 99.93%) is particularly valuable for this application, ensuring the accuracy and reliability of impurity profiling .

Medicinal Chemistry: Building Block for Novel Benzimidazole Derivatives

The unique structure of this compound, featuring a 4-hydroxybenzimidazole core protected by a tosyl group, makes it a versatile building block for exploring other benzimidazole derivatives. Researchers can use it to introduce diversity at the 4-hydroxy position after selective deprotection or to explore the effects of different N-substituents on the benzimidazole scaffold [1].

Application

Selection Property

Validation Focus

Process chemistry intermediate synthesis

Tosyl-protected benzimidazole core

Regioselective condensation verification

Impurity reference standard

Ultra-high purity grade availability

Impurity profiling method development

Medicinal chemistry building block

4-Hydroxybenzimidazole scaffold with N-tosyl protection

Deprotection and derivatization exploration

• [1] Tegoprazan analogues and synthetic method thereof. Patent CN101341149B. View Source